Cas no 1804267-55-7 (3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid)

• Product Name: 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid
• CAS No: 1804267-55-7
• MF: C₁₂H₁₂BrClO₄
• MW: 335.578282356262
• CID: 4941899
• Update Time: 2025-07-20

3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid

• Inchi： 1S/C12H12BrClO4/c1-6(14)10(15)9-7(5-13)3-2-4-8(9)11(16)12(17)18/h2-4,6,11,16H,5H2,1H3,(H,17,18)
• InChI Key： WSQULAQEGOQWAZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(C(=O)O)O)=C1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6

Additional information on 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid

Recent Advances in the Study of 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid (CAS: 1804267-55-7)

3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid (CAS: 1804267-55-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and chloropropanoyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and prodrugs. The compound's structural features make it a valuable scaffold for medicinal chemistry, enabling the creation of derivatives with enhanced pharmacological properties.

One of the key areas of research involving 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous biological processes, including viral replication and inflammatory responses. Researchers have utilized this compound to develop novel inhibitors targeting specific proteases, such as those involved in the life cycle of the SARS-CoV-2 virus. The bromomethyl group, in particular, has been instrumental in facilitating covalent binding to the active sites of these enzymes, thereby enhancing inhibitory potency.

In addition to its applications in protease inhibition, recent studies have highlighted the compound's utility in prodrug design. Prodrugs are pharmacologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The chloropropanoyl moiety of 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid has been exploited to create prodrugs with improved bioavailability and targeted delivery. For instance, researchers have successfully conjugated this compound with anticancer agents to enhance their solubility and reduce systemic toxicity, thereby improving therapeutic outcomes.

Another noteworthy advancement is the use of 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid in the development of fluorescent probes for biological imaging. The compound's ability to undergo specific chemical reactions, such as nucleophilic substitution, has been leveraged to create probes that can selectively label biomolecules in live cells. These probes have been employed in studies aimed at visualizing cellular processes, such as protein trafficking and enzyme activity, providing valuable insights into disease mechanisms.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. For example, a study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that significantly reduces the number of steps required to produce the compound, while maintaining high enantiomeric purity. Such advancements are critical for ensuring the compound's availability for further research and development.

Looking ahead, the potential of 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid in drug discovery and chemical biology is vast. Ongoing research is exploring its use in the design of next-generation therapeutics, including targeted therapies for cancer and infectious diseases. Furthermore, the compound's versatility as a building block for chemical synthesis positions it as a valuable tool for the development of novel bioactive molecules. As the field continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and therapeutic interventions.

In conclusion, 3-(Bromomethyl)-2-(2-chloropropanoyl)mandelic acid (CAS: 1804267-55-7) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable asset for the development of enzyme inhibitors, prodrugs, and imaging probes. Continued research and optimization of its synthesis and applications will undoubtedly contribute to the advancement of chemical biology and drug discovery.